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Compound of Interest

Compound Name: 4-Fluorobenzyl alcohol

Cat. No.: B044065 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of 4-Fluorobenzyl alcohol, including detailed

operational and disposal plans.

Chemical Identifier:

Name: 4-Fluorobenzyl alcohol

CAS Number: 459-56-3

Molecular Formula: C₇H₇FO

Hazard Identification and Personal Protective
Equipment (PPE)
4-Fluorobenzyl alcohol is classified as a combustible liquid and may cause skin, eye, and

respiratory tract irritation.[1][2] Adherence to proper PPE protocols is mandatory to ensure

personal safety.

Summary of Required Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][3] Long-sleeved

clothing is recommended.[4]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no protective equipment is needed.

[3] If ventilation is inadequate or for spill

response, use a NIOSH or European Standard

EN 149 approved respirator.[1] A particle filter is

a recommended filter type.[3]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational plan is crucial for the safe handling of 4-
Fluorobenzyl alcohol.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.[1]

Ensure an eyewash station and safety shower are readily accessible.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3][4]

Incompatible materials to avoid include acids, acid anhydrides, and acid chlorides.[3]

2. Donning PPE:

Before handling, put on all required PPE as specified in the table above.
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3. Handling the Chemical:

Avoid contact with eyes, skin, and clothing.[1]

Avoid breathing vapors or mists.[3]

Do not ingest. If swallowed, seek immediate medical assistance.[3]

Wash hands thoroughly after handling.[1][3]

4. Storage:

Store in a cool, dry, and well-ventilated place.[1][3][4]

Keep the container tightly closed when not in use.[1][3][4]

Store away from incompatible materials.[3]

Emergency and First Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[1]

Skin Contact

Get medical aid. Immediately flush skin with

plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and

shoes.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[1]

Spill Response Plan:

Evacuate and Ventilate: Immediately alert others in the area and ensure adequate

ventilation. Remove all sources of ignition.[3][5]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.[1][5] Do not use paper towels as they may increase evaporation.[5]

Absorb and Collect: Absorb the spill with the inert material.[1]

Containerize Waste: Sweep or shovel the absorbed material into a suitable, closed container

for disposal.[3]

Clean the Area: Wash the spill area with soap and water.[1]
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Dispose of Waste: Dispose of the contaminated materials as hazardous waste in accordance

with local, regional, and national regulations.[3]

Disposal Plan
Proper disposal of 4-Fluorobenzyl alcohol and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste. Consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.[4]

Disposal: Dispose of the contents and container to an approved waste disposal plant.[3][4]

Do not empty into drains.[3]

Contaminated Packaging: Empty containers retain product residue and can be dangerous.

Do not reuse empty containers.[1]

Experimental Workflow for Handling 4-Fluorobenzyl Alcohol
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Workflow for Safe Handling of 4-Fluorobenzyl Alcohol
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Caption: Workflow for the safe handling of 4-Fluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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